2-Chloro-5-fluoro-4-nitrophenol

• IUPAC Name: 2-chloro-5-fluoro-4-nitrophenol
• InChI: InChI=1S/C6H3ClFNO3/c7-3-1-5(9(11)12)4(8)2-6(3)10/h1-2,10H
• InChI Key: FMYLZKROLAFAOW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)O)F)[N+](=O)[O-]
• Molecular Formula: C6H3ClFNO3
• Molecular Weight: 191.54 g/mol
• CAS RN: 524955-92-8

Description

Synthesis Analysis

The synthesis of “2-Chloro-4-fluoro-5-nitrophenol” involves a reaction with water and sodium hydrogencarbonate in methanol at 20 degrees Celsius for 16 hours.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Formation of Halo-Nitrocyclohexa-dienones : 2-Chloro-5-fluoro-4-nitrophenol is involved in the formation of 4-halo-4-nitrocyclohexa-2,5-dienones upon nitration of halophenols, which is a key step in the synthesis of various chemical compounds (Clewley, Cross, Fischer, & Henderson, 1989).

• Mechanism in Electrophilic Aromatic Substitution : This compound plays a role in the nitration of anisoles and phenols, aiding in understanding the mechanisms of electrophilic aromatic substitution, which is fundamental in organic chemistry (Bloomfield, Manglik, Moodie, Schofield, & Tobin, 1983).

Environmental and Analytical Applications

• Biodegradation in Anaerobic Systems : Studies have shown the feasibility of anaerobic degradation of compounds like this compound, shedding light on environmental remediation techniques (Sreekanth, Sivaramakrishna, Himabindu, & Anjaneyulu, 2009).

• Advanced Oxidation Processes : It's used in studying the efficiency of various advanced oxidation processes for degrading pollutants in industrial wastes (Saritha, Aparna, Himabindu, & Anjaneyulu, 2007).

• Graphene Adsorption Studies : Graphene's ability to remove this compound from aqueous solutions has been studied, which is crucial in developing new water purification technologies (Mehrizad & Gharbani, 2014).

Biochemical and Molecular Research

• Gene-Reporter Molecule Research : The compound plays a role in imaging gene-reporter molecule activity, which is important in molecular biology and medical diagnostics (Kodibagkar, Yu, Liu, Hetherington, & Mason, 2006).

• Microbial Degradation Studies : Research on microbial degradation of this compound by specific bacterial strains, like Ralstonia eutropha and Cupriavidus sp., contributes to our understanding of bioremediation (Schenzle, Lenke, Spain, & Knackmuss, 1999); (Min, Chen, Wang, & Hu, 2017).

Mechanism of Action

Target of Action

It’s known that nitrophenols like this compound often interact with various enzymes and proteins within a cell, disrupting normal cellular functions .

Mode of Action

Nitrophenols are generally known to interfere with the normal functioning of cells by reacting with various cellular components .

Biochemical Pathways

2-Chloro-5-fluoro-4-nitrophenol is degraded via the 1,2,4-benzenetriol (BT) pathway in certain Gram-negative bacteria . The hnp gene cluster, which is significantly upregulated in the presence of this compound, is suspected to be involved in this catabolic process . HnpAB, a two-component FAD-dependent monooxygenase, catalyzes the conversion of this compound to BT via chloro-1,4-benzoquinone .

Pharmacokinetics

It’s known that nitrophenols are generally well-absorbed in the gastrointestinal tract .

Result of Action

Nitrophenols are generally toxic and can cause cellular damage .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, certain bacteria can degrade this compound under specific environmental conditions . .

Biochemical Analysis

Biochemical Properties

2-Chloro-5-fluoro-4-nitrophenol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the key interactions is with nitroreductase enzymes, which catalyze the reduction of the nitro group in this compound to form 2-chloro-5-hydroxylaminophenol via 2-chloro-5-nitrosophenol . This reduction process is crucial for the compound’s biodegradation and detoxification. Additionally, this compound can interact with aminohydroquinone dioxygenase, which is responsible for the ring-cleavage reaction during its degradation .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to upregulate the expression of genes involved in its catabolism, such as the mnp genes in Cupriavidus sp. strain CNP-8 . This upregulation is essential for the efficient degradation of this compound and helps in mitigating its toxic effects on cells.

Molecular Mechanism

The molecular mechanism of this compound involves several key steps. Initially, the compound undergoes reductive dehalogenation, where the chlorine atom is removed, resulting in the formation of p-nitrophenol . This process is mediated by nitroreductase enzymes. Subsequently, the nitro group is reduced to form 2-chloro-5-hydroxylaminophenol via 2-chloro-5-nitrosophenol . The final step involves the ring-cleavage reaction catalyzed by aminohydroquinone dioxygenase, leading to the formation of maleylacetate . These molecular interactions are crucial for the compound’s biodegradation and detoxification.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are influenced by various factors, including temperature, pH, and the presence of specific enzymes. Studies have shown that the degradation rate of this compound is concentration-dependent, with a maximum specific degradation rate of 21.2 ± 2.3 μM h−1 . Long-term exposure to the compound can lead to changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may not exhibit significant toxic effects. At higher doses, it can cause adverse effects, including immunotoxicity, hematotoxicity, and potential carcinogenicity . It is essential to determine the threshold levels for safe exposure to minimize the risk of toxicity in animal models.

Metabolic Pathways

This compound is involved in several metabolic pathways. One of the primary pathways is the reductive dehalogenation pathway, where the compound is transformed into p-nitrophenol . This pathway involves the sequential release of chloride and nitrite ions. Additionally, the compound undergoes further reduction to form 2-chloro-5-hydroxylaminophenol via 2-chloro-5-nitrosophenol . The final step in the metabolic pathway is the ring-cleavage reaction catalyzed by aminohydroquinone dioxygenase, resulting in the formation of maleylacetate .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors, including its chemical properties and interactions with transporters or binding proteins. The compound can be transported across cell membranes via passive diffusion or facilitated transport mechanisms. Once inside the cell, it can accumulate in specific compartments or organelles, depending on its interactions with cellular components .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the cytoplasm, where it interacts with enzymes involved in its degradation . Understanding the subcellular localization of this compound is essential for elucidating its biochemical properties and cellular effects.

Synthesis routes and methods

Procedure details

A solution of 2-chloro-5-fluorophenol (1.5 g) in dichloromethane (50 ml) at 0° C. was treated with nitric acid (70%, 0.7 ml). The cooling bath was removed and after 15 min at room temperature the solution washed with water then dried over MgSO4, filtered and evaporated. The product was crystallised from diethyl ether to yield the title compound, 500 mg.